Cas no 53423-65-7 (Sodium 2,4,5-trichlorobenzenesulfonate)

• Product Name: Sodium 2,4,5-trichlorobenzenesulfonate
• CAS No: 53423-65-7
• MF: C₆H₂Cl₃NaO₃S
• MW: 283.492048740387
• CID: 56411
• PubChem ID: 23673597
• Update Time: 2025-06-18

Sodium 2,4,5-trichlorobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichlorobenzenesulfonic acid sodium salt
• sodium,2,4,5-trichlorobenzenesulfonate
• sodium 2,4,5-trichlorobenzene-1-sulfonate
• Sodium 2,4,5-trichlorobenzenesulphonate
• Sodium 2,4,5-trichlorobenzenesulfonate
• Benzenesulfonic acid, 2,4,5-trichloro-, sodium salt
• 03L79ZAG92
• Sodium trichloro benzene sulfonate
• Benzenesulfonic acid, 2,4,5-trichloro-, sodium salt (1:1)
• C6H2Cl3NaO3S
• VZ22343
• sodium,2,4,5-trichlorobenzen
• UNII-03L79ZAG92
• AKOS024333641
• sodium 2,4,5-tris(chloranyl)benzenesulfonate
• NS00090037
• CS-0453344
• Q27247572
• DICHLOROACETYLFLUORIDE
• A829578
• SCHEMBL2000639
• 53423-65-7
• DTXSID9044952
• EINECS 258-548-3
• MFCD00065075
• sodium;2,4,5-trichlorobenzenesulfonate
• FT-0659492
• OMVLAGBUFPUMGQ-UHFFFAOYSA-M

• Inchi： 1S/C6H3Cl3O3S.Na/c7-3-1-5(9)6(2-4(3)8)13(10,11)12;/h1-2H,(H,10,11,12);/q;+1/p-1
• InChI Key： OMVLAGBUFPUMGQ-UHFFFAOYSA-M
• SMILES： ClC1C=C(C(=CC=1S(=O)(=O)[O-])Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 281.86900
• Monoisotopic Mass: 281.868792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• PSA: 65.58000
• LogP: 3.63170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Sodium 2,4,5-trichlorobenzenesulfonate

Sodium 2,4,5-trichlorobenzenesulfonate (CAS No. 53423-65-7): A Comprehensive Overview

Sodium 2,4,5-trichlorobenzenesulfonate, identified by its Chemical Abstracts Service (CAS) number 53423-65-7, is a specialized chemical compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its trichlorinated benzenesulfonate structure, exhibits unique properties that make it valuable in various industrial and laboratory applications. The sulfonate group introduces polarity, enhancing solubility in water and organic solvents, while the trichloro substitution pattern imparts distinct reactivity and stability. This combination of features positions Sodium 2,4,5-trichlorobenzenesulfonate as a versatile intermediate in synthetic chemistry and a potential candidate for innovative drug development.

The synthesis of Sodium 2,4,5-trichlorobenzenesulfonate typically involves the chlorination of benzenesulfonic acid followed by sodium salt formation. The chlorination step requires precise control to achieve the desired substitution pattern at the 2,4, and 5 positions on the benzene ring. Advanced techniques such as catalytic chlorination or electrochemical methods have been explored to optimize yield and purity. Recent advancements in green chemistry have also influenced the synthesis process, emphasizing minimal waste generation and energy efficiency. These innovations not only improve the sustainability of producing Sodium 2,4,5-trichlorobenzenesulfonate but also enhance its overall environmental footprint.

In pharmaceutical applications, Sodium 2,4,5-trichlorobenzenesulfonate serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is particularly useful in designing molecules with enhanced binding affinity to biological targets. For instance, researchers have leveraged its scaffold to develop novel sulfonamide derivatives with potential antimicrobial and anti-inflammatory properties. A notable study published in Journal of Medicinal Chemistry highlighted the compound's role in generating lead compounds for treating chronic inflammatory disorders. The sulfonate moiety's ability to form hydrogen bonds with biological molecules makes it an attractive feature for drug design.

The compound's utility extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of Sodium 2,4,5-trichlorobenzenesulfonate have been investigated for their herbicidal and fungicidal activities. The chlorine atoms enhance the lipophilicity of the molecule, improving its absorption and translocation within plants. Additionally, its sulfonate group contributes to soil stability by preventing nutrient leaching. These properties make it a promising candidate for developing environmentally sustainable crop protection agents.

Material scientists have also explored Sodium 2,4,5-trichlorobenzenesulfonate for its potential in creating advanced polymers and coatings. The compound's ability to act as a monomer or crosslinking agent allows for the development of high-performance materials with tailored properties. For example, it has been incorporated into polymer matrices to enhance thermal stability and mechanical strength. Recent research has demonstrated its efficacy in producing biodegradable plastics with improved durability under harsh conditions. Such developments align with global efforts to reduce reliance on traditional petrochemical-based polymers.

The safety profile of Sodium 2,4,5-trichlorobenzenesulfonate is another critical aspect of its application landscape. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling protocols must be followed to mitigate any potential risks associated with exposure. Personal protective equipment (PPE) such as gloves and safety goggles is recommended during handling to prevent skin or eye irritation. Furthermore, storage conditions should be controlled to avoid moisture absorption or degradation. Ongoing studies are evaluating its long-term environmental impact, ensuring that its use remains sustainable and safe.

The future prospects of Sodium 2,4,5-trichlorobenzenesulfonate are promising, driven by ongoing research and technological advancements. Innovations in computational chemistry are enabling more efficient virtual screening processes to identify new derivatives with enhanced therapeutic potential. Additionally, green chemistry initiatives are likely to refine synthetic methodologies further reduces environmental impact without compromising performance quality.